Cas no 2580206-46-6 (4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid
• CAS No: 2580206-46-6
• MF: C₁₄H₂₀NO₅P
• MW: 313.286065101624
• CID: 5662445
• PubChem ID: 165888410
• Update Time: 2025-09-24

4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-3-(dimethylphosphoryl)benzoic acid
• EN300-27732946
• 2580206-46-6
• 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid

• Inchi： 1S/C14H20NO5P/c1-14(2,3)20-13(18)15-10-7-6-9(12(16)17)8-11(10)21(4,5)19/h6-8H,1-5H3,(H,15,18)(H,16,17)
• InChI Key： RZHISBNCSOPFMF-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=C(C(=O)O)C=CC=1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 313.10790974g/mol
• Monoisotopic Mass: 313.10790974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid (CAS No. 2580206-46-6)

4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid (CAS No. 2580206-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their role in drug development, particularly in the design of enzyme inhibitors and prodrugs. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a dimethylphosphoryl moiety makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid has surged, driven by advancements in peptide synthesis and small-molecule drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's phosphoryl group also makes it relevant in studies of signal transduction pathways, a frequently searched term in biomedical literature.

The synthesis of 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid typically involves multi-step organic reactions, including Boc protection and phosphorylation. Its CAS No. 2580206-46-6 serves as a unique identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory submissions. Given the growing emphasis on intellectual property protection in the pharmaceutical industry, this compound's precise identification is critical for researchers and legal professionals alike.

From an analytical perspective, 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid can be characterized using techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity, a key concern for laboratories focused on Good Manufacturing Practice (GMP) compliance. The rise of quality-by-design (QbD) approaches in pharmaceutical development further underscores the importance of such analytical rigor.

Beyond its pharmaceutical applications, this compound has attracted interest in material science due to its potential as a ligand for metal-organic frameworks (MOFs). This aligns with current trends in sustainable chemistry and green synthesis, topics that dominate environmental science discussions. Its benzoic acid core provides a stable platform for further functionalization, making it valuable for designing advanced functional materials.

In the context of drug delivery systems, the Boc-protected amino group in 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid offers opportunities for controlled release formulations. This is particularly relevant given the increasing focus on personalized medicine and targeted therapies. The compound's solubility profile, influenced by its phosphoryl and carboxylate groups, makes it a candidate for improving bioavailability of poorly soluble drugs—a persistent challenge in formulation science.

The commercial availability of 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid (CAS No. 2580206-46-6) through specialty chemical suppliers reflects its importance in contemporary research. However, researchers should verify certificates of analysis (CoA) to ensure batch-to-batch consistency, especially when working on structure-activity relationship (SAR) studies. The compound's stability under various storage conditions is another practical consideration for laboratories.

Looking ahead, the scientific community anticipates expanded applications for 4-{(tert-butoxy)carbonylamino}-3-(dimethylphosphoryl)benzoic acid in bioconjugation chemistry and proteomics research. These areas align with current interests in precision medicine and biomarker discovery. As synthetic methodologies continue to evolve, this compound's role in facilitating complex molecular architectures is expected to grow, solidifying its position as a valuable tool in chemical biology and medicinal chemistry.